![molecular formula C20H21N3O2 B3864399 3,4-dimethoxybenzaldehyde (3,7-dimethyl-2-quinolinyl)hydrazone](/img/structure/B3864399.png)
3,4-dimethoxybenzaldehyde (3,7-dimethyl-2-quinolinyl)hydrazone
Overview
Description
3,4-Dimethoxybenzaldehyde, also known as Veratraldehyde, is an organic compound widely used as a flavorant and odorant . It is structurally related to benzaldehyde . This compound is popular commercially because of its pleasant woody fragrance . It is a derivative of vanillin, from which it is prepared by methylation .
Synthesis Analysis
The vibrational analysis of 3,4-Dimethoxybenzaldehyde based on FT-IR spectra, FT-Raman spectra, ab initio and density functional theory (DFT) calculations have been reported . It is formed as an intermediate during the transformation of furfural into gasoline-range fuels using ZSM (Zeolite Socony Mobil)-5-based catalysts .Molecular Structure Analysis
The molecular formula of 3,4-Dimethoxybenzaldehyde is C9H10O3 . Its molecular weight is 166.1739 . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
3,4-Dimethoxybenzaldehyde is the OH radical initiated oxidative degradation product of trimethylbenzene . The rate coefficient of the gas-phase reaction between 3,4-Dimethoxybenzaldehyde and OH radical is 24.6±4.0×10 -12 cm 3 molecule -1 s -1 .Physical And Chemical Properties Analysis
3,4-Dimethoxybenzaldehyde appears as peach-colored crystals . It has a density of 1.114 g/mL . The melting point ranges from 40 to 43 °C (104 to 109 °F; 313 to 316 K), and the boiling point is 281 °C (538 °F; 554 K) . It is soluble in organic solvents .Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]-3,7-dimethylquinolin-2-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O2/c1-13-5-7-16-10-14(2)20(22-17(16)9-13)23-21-12-15-6-8-18(24-3)19(11-15)25-4/h5-12H,1-4H3,(H,22,23)/b21-12+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOIKJRKOQKDFIE-CIAFOILYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C=C(C(=N2)NN=CC3=CC(=C(C=C3)OC)OC)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC2=C(C=C1)C=C(C(=N2)N/N=C/C3=CC(=C(C=C3)OC)OC)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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